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Abstract

ETP-46464 is a potent, cell-permeable, multi-kinase inhibitor with significant implications for
cancer therapy. This document provides an in-depth technical overview of the downstream
signaling pathways modulated by ETP-46464. It is designed to serve as a comprehensive
resource for researchers and drug development professionals, offering detailed information on
its mechanism of action, target inhibition, and the cellular consequences of its activity.
Particular emphasis is placed on its role as an inhibitor of the Ataxia Telangiectasia and Rad3-
related (ATR) and mammalian Target of Rapamycin (mTOR) kinases, key regulators of the
DNA damage response (DDR) and cell growth, respectively.

Core Mechanism of Action

ETP-46464 exerts its biological effects through the competitive inhibition of multiple
phosphatidylinositol 3-kinase-related kinases (PIKKSs). Its primary targets are ATR and mTOR,
but it also demonstrates activity against DNA-dependent protein kinase (DNA-PK),
phosphoinositide 3-kinase alpha (PI3Ka), and Ataxia Telangiectasia Mutated (ATM)[1][2][3][4]
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[5]. This multi-targeted profile allows ETP-46464 to disrupt several critical cellular processes,
including cell cycle checkpoints, DNA repair, and cell growth and proliferation pathways[2][6].

Quantitative Inhibitory Profile

The inhibitory potency of ETP-46464 against its key kinase targets has been quantified through
various in vitro assays. The half-maximal inhibitory concentration (IC50) values are
summarized in the table below, providing a clear comparison of its activity across the PIKK

family.
Target Kinase IC50 (nM)
mTOR 0.6[1][3][5]
ATR 14, 25[1][3][4][5][7](8]
DNA-PK 36[1][3][5]
PI3Ka 170[1][3][5]
ATM 545[1][3][5]

Downstream Signaling Pathways

The inhibitory action of ETP-46464 triggers a cascade of downstream effects, primarily through
the disruption of the ATR/Chk1 and PI3K/mTOR signaling axes.

ATR/Chk1 Pathway Inhibition

ATR is a master regulator of the DNA damage response, particularly in response to single-
stranded DNA breaks and replication stress[9][10]. Upon activation, ATR phosphorylates a
number of downstream targets, most notably the checkpoint kinase 1 (Chk1). This initiates a
signaling cascade that leads to cell cycle arrest, allowing time for DNA repair[6][11].

By inhibiting ATR, ETP-46464 prevents the phosphorylation and activation of Chk1[9][12]. This
abrogation of the G2/M checkpoint forces cells with DNA damage to enter mitosis prematurely,
leading to mitotic catastrophe and cell death[1][6]. This mechanism is particularly effective in
cancer cells, which often have a high degree of replicative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. selleckchem.com [selleckchem.com]

e 2. bocsci.com [bocsci.com]

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15618628/docs?utm_src=pdf-body-img#etp-46464-a-technical-guide-to-its-downstream-signaling-pathways
https://www.benchchem.com/product/b15618628?utm_src=pdf-custom-synthesis#bc-rfq
https://www.selleckchem.com/products/etp-46464.html
https://www.bocsci.com/product/etp-46464-cas-1345675-02-6-463395.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3. medchemexpress.com [medchemexpress.com]
4. caymanchem.com [caymanchem.com]
5. ETP-46464 - tcsc1683 - Taiclone [taiclone.com]

6. DNA Damage Signalling and Repair Inhibitors: The Long-Sought-After Achilles’ Heel of
Cancer - PMC [pmc.ncbi.nim.nih.gov]

7. apexbt.com [apexbt.com]

8. Progress towards a clinically-successful ATR inhibitor for cancer therapy - PMC
[pmc.ncbi.nlm.nih.gov]

9. Pharmacologic inhibition of ATR and ATM offers clinically important distinctions to
enhancing platinum or radiation response in ovarian, endometrial, and cervical cancer cells -
PMC [pmc.ncbi.nim.nih.gov]

10. ATM, ATR, CHK1, CHK2 and WEEUZ1 inhibitors in cancer and cancer stem cells - PMC
[pmc.ncbi.nlm.nih.gov]

11. Targeting DNA double-strand break signalling and repair: recent advances in cancer
therapy | Swiss Medical Weekly [smw.ch]

12. oncotarget.com [oncotarget.com]

To cite this document: BenchChem. [ETP-46464: A Technical Guide to its Downstream
Signaling Pathways]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618628/docs#etp-46464-a-technical-guide-to-its-
downstream-signaling-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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